3-(2-Chlorophenyl)-3'-pyridin-4-yl-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-(2-chlorophenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H8ClN5O2/c16-11-4-2-1-3-10(11)13-19-15(23-21-13)14-18-12(20-22-14)9-5-7-17-8-6-9/h1-8H
• InChI Key: QEAXQWSYGZVAMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)C3=NC(=NO3)C4=CC=NC=C4)Cl
• Molecular Formula: C15H8ClN5O2
• Molecular Weight: 325.71 g/mol

Description

The compound “3-(2-Chlorophenyl)-3’-pyridin-4-yl-5,5’-bi-1,2,4-oxadiazole” belongs to the class of organic compounds known as oxadiazoles. Oxadiazoles are compounds containing an oxadiazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms, one oxygen atom, and two carbon atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-oxadiazole ring, possibly through cyclization of a suitable precursor. The chlorophenyl and pyridinyl groups could be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-oxadiazole ring, along with the attached chlorophenyl and pyridinyl groups. The presence of these functional groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the 1,2,4-oxadiazole ring and the chlorophenyl and pyridinyl substituents. The electron-withdrawing nature of the chlorophenyl group could make the compound more reactive towards nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorophenyl and pyridinyl groups could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many oxadiazole derivatives have been studied for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further studies to elucidate its potential biological activities and mechanisms of action, as well as the development of new synthetic methods and strategies for its preparation.